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Compound of Interest

Compound Name: Sodium carbonate

Cat. No.: B031695

Essential guidance for the safe handling, storage, and disposal of sodium carbonate in a
laboratory setting, ensuring the protection of researchers and the integrity of their work.

Sodium carbonate (NazCO:s), also known as soda ash, is a common inorganic compound
used in various industrial and laboratory applications, including as a buffering agent, in glass
manufacturing, and in detergents.[1][2][3] While not acutely toxic, it poses significant hazards
upon exposure, primarily causing serious eye irritation.[2][4][5][6][7][8] Inhalation of its dust can
lead to respiratory tract irritation, and prolonged skin contact may cause redness and irritation.
[1][7] Adherence to strict safety protocols, including the use of appropriate Personal Protective
Equipment (PPE), is critical for mitigating these risks.

Quantitative Safety and Exposure Data

For immediate reference, the following table summarizes key quantitative safety data for
sodium carbonate. Understanding these values is crucial for risk assessment in the
laboratory.
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Metric Value Source(s)
Acute Oral Toxicity (LD50) 2800 mg/kg (Rat) [41191[10]
Acute Inhalation Toxicity
2300 mg/m3 (2 hours, Rat) [O1[11]
(LC50)
pH ~11.3 (1% aqueous solution) [2]
) o Respirator required if dust > 10
Occupational Exposure Limit [6]
mg/m3
Do not store above 24°C
Recommended Storage Temp. [1]

(75.2°F)

Recommended Personal Protective Equipment (PPE)

Selection of PPE depends on the specific handling task and the potential for exposure. The
following are minimum recommendations.

o Eye and Face Protection: To prevent serious eye irritation, ANSI-approved safety goggles
are mandatory.[1][2][12] When handling large quantities or when there is a significant risk of
splashing or dust generation, tight-fitting chemical splash goggles and a face shield should
be used.[6][10][13] Eye protection must comply with OSHA 29 CFR 1910.133 or European
Standard EN166.[8][10][12]

» Skin and Hand Protection: A lab coat or other protective clothing is required to prevent skin
contact.[1][2][13] Chemical-resistant, impervious gloves (e.g., butyl, nitrile, or neoprene)
must be worn.[2][14] Always check the glove manufacturer's specifications for chemical
compatibility.

» Respiratory Protection: A NIOSH-approved particulate respirator is necessary when working
in areas with poor ventilation or when dust formation is likely.[1][6][12] A respirator is required
if the airborne concentration of dust exceeds 10 mg/m3.[6]
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Diagram 1: PPE Selection Workflow for Sodium Carbonate
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Diagram 1: PPE Selection Workflow for Sodium Carbonate

Operational and Disposal Plans
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Proper procedural adherence is as crucial as wearing the correct PPE. The following step-by-
step guidance ensures safety throughout the handling lifecycle.

Handling and Storage Protocol

o Ventilation: Always handle sodium carbonate in a well-ventilated area.[12][14] A chemical
fume hood is recommended for procedures that may generate dust.[10][11]

e Avoid Dust: Minimize dust generation and accumulation during handling.[12][15]

» Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[4][6]
An eyewash station and safety shower must be readily accessible.[10][12]

» Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from
incompatible materials like strong acids and aluminum.[1][12][14]

Spill and Exposure Emergency Plan

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[1][4] Seek immediate medical attention.[1][13]

» Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water.
[1][13]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.[1][12]

o Spills: For small spills, carefully sweep or vacuum the material and place it into a suitable,
labeled container for disposal.[6][12] Avoid generating dust.[6][12]

PPE and Chemical Disposal Plan

o Chemical Disposal: Unused sodium carbonate should be disposed of as chemical waste in
accordance with federal, state, and local regulations.[1][13] Do not dispose of large
quantities down the drain.[13]

o PPE Disposal: Contaminated PPE, such as gloves and lab coats, must be disposed of in a
designated waste container. Follow your institution's guidelines for hazardous waste
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disposal.[16]

Diagram 2: PPE Donning, Doffing, and Disposal Workflow
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Diagram 2: PPE Donning, Doffing, and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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